Cas no 832716-10-6 (4-[[[2-(Dimethylamino)ethyl]amino]methyl]-1-(tert-butoxycarbonyl)piperidine)

• Product Name: 4-[[[2-(Dimethylamino)ethyl]amino]methyl]-1-(tert-butoxycarbonyl)piperidine
• CAS No: 832716-10-6
• MF: C₁₅H₃₁N₃O₂
• MW: 285.425544023514
• CID: 674641
• Update Time: 2023-08-03

4-[[[2-(Dimethylamino)ethyl]amino]methyl]-1-(tert-butoxycarbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[[[2-(dimethylamino)ethyl]amino]methyl]-,1,1-dimethylethyl ester
• TWOLPNTVDLWWBI-UHFFFAOYSA-N
• 4-[[[2-(dimethylamino)ethyl]amino]methyl]-1-(tert-butoxycarbonyl)piperidine
• 4-[[[2-(Dimethylamino)ethyl]amino]methyl]-1-(tert-butoxycarbonyl)piperidine

• Inchi： 1S/C15H31N3O2/c1-15(2,3)20-14(19)18-9-6-13(7-10-18)12-16-8-11-17(4)5/h13,16H,6-12H2,1-5H3
• InChI Key： TWOLPNTVDLWWBI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CNCCN(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 292
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids